Cas no 1797144-83-2 (1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine)

• Product Name: 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine
• CAS No: 1797144-83-2
• MF: C₁₆H₂₀ClNO₃S
• MW: 341.852902412415
• CID: 5869784
• PubChem ID: 71809328
• Update Time: 2025-10-29

1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-(3-cyclohexylsulfonylazetidin-1-yl)methanone
• Methanone, (2-chlorophenyl)[3-(cyclohexylsulfonyl)-1-azetidinyl]-
• 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine
• 1797144-83-2
• (2-chlorophenyl)(3-(cyclohexylsulfonyl)azetidin-1-yl)methanone
• F6442-1282
• AKOS024564602

• Inchi： 1S/C16H20ClNO3S/c17-15-9-5-4-8-14(15)16(19)18-10-13(11-18)22(20,21)12-6-2-1-3-7-12/h4-5,8-9,12-13H,1-3,6-7,10-11H2
• InChI Key： QOMVEVYXLCJKSR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CC(S(C2CCCCC2)(=O)=O)C1)=O

Computed Properties

• Exact Mass: 341.0852424g/mol
• Monoisotopic Mass: 341.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine

Introduction to 1-(2-Chlorobenzoyl)-3-(Cyclohexanesulfonyl)azetidine (CAS No. 1797144-83-2)

1-(2-Chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine, identified by the CAS number 1797144-83-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structural features of 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The synthesis of 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the azetidine ring, the introduction of the 2-chlorobenzoyl group, and the attachment of the cyclohexanesulfonyl moiety. Recent studies have highlighted the importance of these functional groups in modulating the biological activity and pharmacokinetic properties of the compound. For instance, the 2-chlorobenzoyl group has been shown to enhance the lipophilicity and cell membrane permeability, while the cyclohexanesulfonyl moiety contributes to the overall stability and metabolic resistance.

In terms of its biological activity, 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine has demonstrated potent inhibitory effects on various enzymes and receptors. One notable application is its potential as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme involved in the degradation of cyclic adenosine monophosphate (cAMP). PDE4 inhibitors have been extensively studied for their anti-inflammatory and neuroprotective properties, making them attractive targets for treating conditions such as chronic obstructive pulmonary disease (COPD), Alzheimer's disease, and multiple sclerosis.

Recent research has also explored the anti-cancer properties of 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are critical for cell survival and proliferation. These findings suggest that 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine could be a valuable lead compound for developing novel anti-cancer therapies.

The pharmacokinetic profile of 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine has been evaluated in preclinical studies using both in vitro and in vivo models. Results indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, preliminary toxicity studies have not revealed any significant adverse effects at therapeutic doses, further supporting its potential for clinical development.

In conclusion, 1-(2-chlorobenzoyl)-3-(cyclohexanesulfonyl)azetidine (CAS No. 1797144-83-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs. Ongoing research is expected to uncover additional applications and optimize its use in clinical settings.